Cas no 4449-43-8 (α-Thymidine)

α-Thymidine structure
α-Thymidine structure
Product Name:α-Thymidine
CAS No:4449-43-8
MF:C10H14N2O5
MW:242.228562831879
MDL:MFCD00069766
CID:332009
PubChem ID:5270603
Update Time:2025-10-05

α-Thymidine Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,1-(2-deoxy-a-D-erythro-pentofuranosyl)-5-methyl-
    • ALPHA-THYMIDINE CRYSTALLINE
    • α-ThyMidine
    • [14C]-Telbivudine
    • 2'-DEOXY-L-THYMIDINE
    • Aids112549
    • Aids-112549
    • Epavudine
    • L-2'-deoxythymidine
    • L-Deoxythymidine
    • Ldt
    • L-Dt
    • L-thymidine
    • NV 02B
    • alpha-D-Thymidine
    • MFCD00069766
    • UNII-YMX6U1R2W7
    • 1-(2-DEOXY-.ALPHA.-D-ERYTHRO-PENTOFURANOSYL)-5-METHYLPYRIMIDINE-2,4(1H,3H)-DIONE [WHO-IP]
    • YMX6U1R2W7
    • 4449-43-8
    • CCG-35534
    • 2'-DEOXY-.ALPHA.-D-RIBOFURANOSYLTHYMINE
    • alpha-Thymidine
    • 1-[(2S,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
    • NCIMech_000316
    • EN300-7390661
    • .ALPHA.-D-THYMIDINE
    • .ALPHA.-THYMIDINE
    • a-Thymidine
    • A826603
    • STAVUDINE IMPURITY B [WHO-IP]
    • 1-[(2S,4S,5R)-4-hydroxy-5-(hydroxymethyl)-2-oxolanyl]-5-methylpyrimidine-2,4-dione
    • SCHEMBL542736
    • CHEMBL211174
    • Thymidine alpha-anomer
    • 1-(2-Deoxy-alpha-D-ribofuranosyl)-5-methyluracil
    • 2,4(1H,3H)-Pyrimidinedione, 1-(2-deoxy-.alpha.-D-erythro-pentofuranosyl)-5-methyl-
    • THYMIDINE .ALPHA.-ANOMER
    • BRD-K78278744-001-01-3
    • 1-[(2S,4S,5R)-5-(hydroxymethyl)-4-oxidanyl-oxolan-2-yl]-5-methyl-pyrimidine-2,4-dione
    • 1-[(2S,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
    • 1-((2S,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
    • DTXSID50858957
    • 1-[(2S,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • α-Thymidine
    • MDL: MFCD00069766
    • Inchi: 1S/C10H14N2O5/c1-5-3-12(10(16)11-9(5)15)8-2-6(14)7(4-13)17-8/h3,6-8,13-14H,2,4H2,1H3,(H,11,15,16)/t6-,7+,8-/m0/s1
    • InChI Key: IQFYYKKMVGJFEH-RNJXMRFFSA-N
    • SMILES: O1[C@H](CO)[C@H](C[C@H]1N1C(NC(C(C)=C1)=O)=O)O

Computed Properties

  • Exact Mass: 242.09027155g/mol
  • Monoisotopic Mass: 242.09027155g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: -1.2
  • Topological Polar Surface Area: 99.1

Experimental Properties

  • Color/Form: Uncertain
  • Solubility: Uncertain

α-Thymidine Security Information

  • WGK Germany:3

α-Thymidine Pricemore >>

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